2-(7,8-dimethoxy-4-oxo-4,5-dihydro-3H-pyrimido[5,4-b]indol-3-yl)-N-(4-ethoxyphenyl)acetamide

• IUPAC Name: 2-(7,8-dimethoxy-4-oxo-5H-pyrimido[5,4-b]indol-3-yl)-N-(4-ethoxyphenyl)acetamide
• InChI: InChI=1S/C22H22N4O5/c1-4-31-14-7-5-13(6-8-14)24-19(27)11-26-12-23-20-15-9-17(29-2)18(30-3)10-16(15)25-21(20)22(26)28/h5-10,12,25H,4,11H2,1-3H3,(H,24,27)
• InChI Key: WUPKBVOQZVLLGE-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)CN2C=NC3=C(C2=O)NC4=CC(=C(C=C43)OC)OC
• Molecular Formula: C22H22N4O5
• Molecular Weight: 422.4 g/mol
• CAS No.: 1105204-40-7

Description

2-(7,8-Dimethoxy-4-oxo-4,5-dihydro-3H-pyrimido[5,4-b]indol-3-yl)-N-(4-ethoxyphenyl)acetamide is a pyrimidoindole derivative characterized by a fused heterocyclic core with 7,8-dimethoxy substituents and an acetamide side chain bearing a 4-ethoxyphenyl group. Its synthesis likely involves amide coupling strategies, as seen in analogs prepared via HATU-mediated reactions .

Biological Activity

Structure

The compound features a complex structure characterized by a pyrimidoindole core with methoxy substituents and an ethoxyphenyl acetamide side chain. This structural diversity is thought to contribute to its biological activity.

Molecular Formula

The molecular formula for this compound is $C_{20}H_{24}N_2O_4$.

Anticancer Activity

Recent studies have indicated that derivatives of pyrimido[5,4-b]indole compounds exhibit significant anticancer properties. For instance, compounds similar to the one have been shown to inhibit the growth of various cancer cell lines by inducing apoptosis and cell cycle arrest.

The proposed mechanism involves the inhibition of key signaling pathways associated with cancer cell proliferation, particularly the MEK/ERK pathway. Inhibition of this pathway leads to decreased phosphorylation of ERK1/2 and p70S6K, ultimately resulting in reduced cell viability and increased apoptosis in cancer cells .

Antimicrobial Activity

In addition to anticancer properties, the compound has demonstrated antimicrobial activity against both Gram-positive and Gram-negative bacteria. Preliminary tests have shown significant inhibition of bacterial growth at low concentrations .

Table 1: Antimicrobial Activity Results

Microorganism	Inhibition Zone (mm)	Concentration (µg/mL)
Staphylococcus aureus	15	50
Escherichia coli	12	50
Candida albicans	10	50

Study on Cancer Cell Lines

A study conducted on acute biphenotypic leukemia MV4-11 cells revealed that treatment with related pyrimidoindole derivatives resulted in a dose-dependent decrease in cell proliferation. The half-maximal inhibitory concentration (IC50) was determined to be approximately 0.3 µM for these compounds .

Antimicrobial Efficacy

In another study focusing on the antimicrobial properties of similar compounds, it was reported that derivatives exhibited considerable activity against various pathogens, including resistant strains. The results indicated that modifications at the 2-position of the benzopyranone significantly influenced antimicrobial efficacy .

Comparison with Similar Compounds

Structural Variations and Substituent Effects

The target compound’s pyrimido[5,4-b]indole core is substituted with 7,8-dimethoxy groups , distinguishing it from analogs with alternative core modifications (e.g., 3-phenyl or 3-(4-chlorophenyl) groups) . The acetamide side chain features a 4-ethoxyphenyl moiety, contrasting with substituents such as 3-methoxyphenyl (), 4-ethylphenyl (), or alkyl chains (). Key comparisons include:

Table 1: Substituent Comparison of Pyrimidoindole Derivatives

Compound	Core Substituents	Acetamide Substituent	Notable Properties/Inferences
Target Compound	7,8-Dimethoxy	N-(4-ethoxyphenyl)	Enhanced metabolic stability due to ethoxy group; moderate lipophilicity
Compound¹	3-(4-Chlorophenyl)	N-(3-methoxyphenyl)	Electron-withdrawing Cl may reduce solubility; meta-methoxy may alter binding
Compound (28)²	3-Phenyl	N-(3,3-dimethylbutyl)	High lipophilicity from alkyl chain; 60% synthetic yield
Compound³	3-(3-Methoxyphenyl)	N-(4-ethylphenyl)	Lower polarity vs. ethoxy; potential pharmacokinetic differences

¹ 2-{[3-(4-Chlorophenyl)-4-oxo-4,5-dihydro-3H-pyrimido[5,4-b]indol-2-yl]thio}-N-(3-methoxyphenyl)acetamide.
² N-(3,3-Dimethylbutyl)-2-((4-oxo-3-phenyl-4,5-dihydro-3H-pyrimido[5,4-b]indol-2-yl)thio)acetamide.
³ N-(4-Ethylphenyl)-2-[[3-(3-methoxyphenyl)-4-oxo-5H-pyrimido[5,4-b]indol-2-yl]sulfanyl]acetamide.

Physicochemical Properties

• Solubility : The ethoxy group in the target compound increases lipophilicity compared to methoxy analogs (e.g., ) but remains more polar than alkyl chains (). Chlorine substituents () may reduce solubility due to electron withdrawal .

Q & A

Basic Research Questions

Q. What are the key synthetic routes for preparing 2-(7,8-dimethoxy-4-oxo-4,5-dihydro-3H-pyrimido[5,4-b]indol-3-yl)-N-(4-ethoxyphenyl)acetamide, and how are reaction conditions optimized?

• Methodological Answer : The synthesis involves multi-step organic reactions, including cyclization to form the pyrimidoindole core, followed by functionalization of substituents. Critical steps include:

• Cyclization : Use of acidic/basic conditions (e.g., H₂SO₄ or KOH) to form the fused pyrimido[5,4-b]indole ring .

• Methylation : Dimethyl sulfate or methyl iodide under controlled pH (7–9) to introduce methoxy groups .

• Acetamide coupling : Reaction of intermediates with 4-ethoxyaniline using carbodiimide coupling agents (e.g., EDC/HOBt) in anhydrous DMF .

• Optimization : Reaction yields are maximized by adjusting solvent polarity (e.g., THF vs. DCM), temperature (60–100°C), and catalyst loading (e.g., 5–10 mol% Pd for cross-coupling) .

  • Data Table :

Step	Key Reagents	Solvent	Temp (°C)	Yield (%)
Cyclization	H₂SO₄	EtOH	80	65–70
Methylation	(CH₃)₂SO₄	DMF	50	85
Acetamide coupling	EDC/HOBt	THF	RT	75

Q. How is the structural integrity of this compound confirmed during synthesis?

• Methodological Answer : Advanced spectroscopic and chromatographic techniques are employed:

• NMR : ¹H/¹³C NMR to verify substitution patterns (e.g., methoxy protons at δ 3.8–4.0 ppm) .
• HPLC : Reverse-phase C18 columns with UV detection (λ = 254 nm) to assess purity (>95%) .
• Mass Spectrometry : High-resolution MS (HRMS) to confirm molecular weight (e.g., [M+H]⁺ at m/z 462.18) .

Q. What in vitro assays are used for preliminary biological activity screening?

• Methodological Answer : Standard assays include:

• Anticancer Activity : MTT assay against cancer cell lines (e.g., HeLa, MCF-7) with IC₅₀ calculation .
• Antimicrobial Screening : Broth microdilution to determine MIC values against E. coli and S. aureus .
• Enzyme Inhibition : Fluorescence-based assays for kinase or protease inhibition (e.g., EGFR kinase) .

Advanced Research Questions

Q. How can contradictory results in biological activity across studies be systematically addressed?

• Methodological Answer : Contradictions arise from variations in assay conditions or cell models. Resolve by:

• Standardized Protocols : Replicate assays under identical conditions (e.g., serum concentration, incubation time) .
• Dose-Response Curves : Use 8–10 concentration points to improve IC₅₀ accuracy .
• Statistical Analysis : Apply ANOVA or Student’s t-test to compare datasets across labs .

Q. What strategies optimize regioselectivity during functionalization of the pyrimidoindole core?

• Methodological Answer : Regioselectivity is controlled via:

• Directing Groups : Use of –OCH₃ substituents to guide electrophilic substitution at C-7/C-8 .
• Catalytic Systems : Pd-mediated C–H activation for halogenation at inert positions .
• Computational Modeling : DFT calculations to predict reactive sites (e.g., Fukui indices) .

Q. How are structure-activity relationship (SAR) studies designed to improve potency?

• Methodological Answer : SAR is explored through:

• Analog Synthesis : Modify substituents (e.g., replace ethoxy with fluoro or methyl groups) .

• Pharmacophore Mapping : Identify critical moieties (e.g., acetamide chain, methoxy groups) using 3D-QSAR .

• Biological Testing : Compare analogs in dose-response assays (see Table below) .

  • Data Table : SAR of Pyrimidoindole Analogs

Compound	R₁	R₂	IC₅₀ (μM, HeLa)
A	OCH₃	OCH₃	12.3
B	Cl	OCH₃	8.7
C	F	OCH₃	6.1

Q. What advanced analytical methods resolve degradation products under physiological conditions?

• Methodological Answer : Stability studies use:

• LC-MS/MS : Identify degradation products in simulated gastric fluid (pH 2.0) .
• Forced Degradation : Expose compound to heat (40°C), light (UV), and oxidizers (H₂O₂) .
• Metabolite Profiling : Liver microsome assays with CYP450 isoforms to track metabolic pathways .

Methodological Challenges and Solutions

Q. How are reaction yields improved for large-scale synthesis?

• Answer : Transition from batch to flow chemistry reduces side reactions. For example:

• Continuous Flow Reactors : Achieve >90% yield in cyclization steps via precise residence time control .

Q. What computational tools predict off-target interactions in biological systems?

• Answer : Molecular docking (AutoDock Vina) and MD simulations assess binding to non-target proteins (e.g., hERG channels) .